Cas no 682812-15-3 (tert-butyl N-[(E)-pent-2-enoyl]carbamate)

• Product Name: tert-butyl N-[(E)-pent-2-enoyl]carbamate
• CAS No: 682812-15-3
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 878516
• PubChem ID: 45091908
• Update Time: 2025-04-19

tert-butyl N-[(E)-pent-2-enoyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(2E)-1-oxo-2-pentenyl]-, 1,1-dimethylethyl ester (9CI)
• 682812-15-3
• Carbamic acid,[(2E)-1-oxo-2-pentenyl]-,1,1-dimethylethyl ester(9ci)
• tert-butyl N-[(E)-pent-2-enoyl]carbamate

• Inchi： 1S/C10H17NO3/c1-5-6-7-8(12)11-9(13)14-10(2,3)4/h6-7H,5H2,1-4H3,(H,11,12,13)/b7-6+
• InChI Key： RNDBXZJKFIPYAI-VOTSOKGWSA-N
• SMILES： O(C(NC(/C=C/CC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.121
• Monoisotopic Mass: 199.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 2